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Compound of Interest

Compound Name: 2-(2-Bromophenyl)acetophenone

Cat. No.: B092510

Document ID: TGS-BPA-20251101 Version: 1.0 Audience: Researchers, scientists, and drug
development professionals.

Disclaimer: This document provides a guide for the safe handling of 2-(2-
Bromophenyl)acetophenone (CAS 16897-97-5). Comprehensive toxicological data for this
specific compound is not readily available in published literature. Therefore, this guide heavily
references safety data for the structurally similar and more thoroughly studied compound, 2'-
Bromoacetophenone (CAS 2142-69-0), also known as 1-(2-bromophenyl)ethanone. The
provided hazard classifications for both compounds are identical. Users must exercise caution
and conduct their own risk assessment before use.

Introduction and Chemical Identification

2-(2-Bromophenyl)acetophenone is a brominated aromatic ketone utilized as an intermediate
in organic synthesis. Its proper handling is crucial to ensure personnel safety and prevent
environmental contamination. This guide summarizes its known properties, hazards, and
recommended handling procedures.

Table 1: Chemical Identification
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2-(2-

2'-Bromoacetophenone

Identifier Bromophenyl)acetopheno
(Reference Compound)

he
2-(2-bromophenyl)-1-

IUPAC Name 1-(2-bromophenyl)ethanone
phenylethanone

CAS Number 16897-97-5 2142-69-0[1][2]

Molecular Formula C14H11BrO CsH7BrO[1][2]

Molecular Weight 275.14 g/mol 199.04 g/mol [1][2]
Phenyl-CO-CH2-(2-

Structure (2-Bromophenyl)-CO-CHs

Bromophenyl)

Physical and Chemical Properties

Understanding the physical properties of a chemical is the first step in a comprehensive safety

assessment.

Table 2: Physical and Chemical Data

2-(2-

2'-Bromoacetophenone

Property Bromophenyl)acetopheno

(Reference Compound)
ne

Appearance Off-white to light yellow solid[3]  Liquid or low-melting solid[2][4]

Melting Point 66-67 °C[3] 48-51 °CI[5]

Boiling Point 371.7 £ 17.0 °C (Predicted)[3] 135 °C @ 18 mmHg[5]

) 1.390 + 0.06 g/cm? (Predicted)

Density 3] 1.476 g/mL at 25 °C[2]
Moderately soluble in ethanol

Solubility Not specified and ether; limited solubility in
water[4]

Flash Point Not specified >110 °C (>230 °F)[6]
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Hazard Identification and Toxicology

Both compounds share the same GHS hazard statements, indicating similar risk profiles. The
primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Table 3: GHS Hazard Classification

Hazard Class GHS Code Signal Word Hazard Statement
. ] Harmful if
Acute Toxicity, Oral H302 Warning
swallowed[7]
Skin ) Causes skin
] o H315 Warning o
Corrosion/Irritation irritation[1][7]
Serious Eye ] Causes serious eye
o H319 Warning S
Damage/Irritation irritation[1][7]
Specific Target Organ ]
o _ . May cause respiratory
Toxicity (Single H335 Warning T
irritation[1][7]
Exposure)

Toxicological Data Summary:

» 2-(2-Bromophenyl)acetophenone: No quantitative toxicological data (e.g., LD50) was
found in the reviewed literature.

o 2'-Bromoacetophenone (Reference Compound):

o LD50 Oral - Rat: 815 mg/kg. This value corresponds to "Harmful if swallowed" (Category
4).

Experimental Protocols

While specific experimental safety protocols for 2-(2-Bromophenyl)acetophenone are not
published, the toxicological data for the reference compound, 2'-Bromoacetophenone, was
likely determined using standardized OECD (Organisation for Economic Co-operation and
Development) guidelines. Researchers handling this class of compounds should be familiar
with these methods.
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Example Protocol: Acute Oral Toxicity (based on OECD Guideline 423)
e Objective: To determine the oral lethal dose (LD50) of a substance.

e Principle: A stepwise procedure is used with a limited number of animals (typically rats, often
female). A starting dose is administered to a small group.

o Methodology:
o Animals are fasted prior to dosing.
o The test substance is administered orally by gavage.

o If the animal survives, a higher dose is given to a new group. If it does not, a lower dose is
used.

o Animals are observed for a minimum of 14 days for signs of toxicity and mortality.

o Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded
weekly.

o At the end of the study, a gross necropsy is performed on all animals.
o The LD50 value is estimated based on the outcomes at different dose levels.

Safe Handling and Storage Workflow

A systematic approach is mandatory when handling halogenated aromatic ketones. The
following workflow outlines the key stages from procurement to disposal.

Caption: Standard workflow for handling hazardous chemical solids.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Table 4: First-Aid Measures
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Exposure Route

Action

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Clean mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control

center or doctor immediately.[8]

Spill Response:

Evacuate: Evacuate personnel from the immediate area.

o Ventilate: Ensure the area is well-ventilated (use fume hood).

» Contain: Prevent further spread of the spill. For solids, carefully sweep up the material. For

liquids, use an inert absorbent material (e.g., sand, vermiculite).[9]

o Collect: Place the contained material into a suitable, labeled container for hazardous waste

disposal.[9]

o Decontaminate: Clean the spill area thoroughly.

o Report: Report the incident according to your institution's protocols.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is non-negotiable.

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH
(US) standards. A face shield may be necessary for larger quantities.[7][10]

o Hand Protection: Wear chemical-resistant gloves (e.g., Viton®, nitrile rubber). Inspect gloves
for integrity before each use.[6]

o Skin and Body Protection: Wear a lab coat. For larger-scale operations, chemical-resistant
aprons or suits may be required. Ensure clothing is buttoned and sleeves are down.[10]

o Respiratory Protection: Use only in a chemical fume hood. If engineering controls are not
sufficient, a NIOSH/MSHA-approved respirator may be necessary.[10]

Reactivity and Incompatibilities

o Chemical Stability: The material is expected to be stable under normal laboratory conditions.
e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[9]

o Hazardous Decomposition Products: Thermal decomposition may produce carbon
monoxide, carbon dioxide, and hydrogen halides (e.g., hydrogen bromide).[9]

» Conditions to Avoid: High temperatures and sources of ignition.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safe Handling of 2-(2-
Bromophenyl)acetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092510#2-2-bromophenyl-acetophenone-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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